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This guide provides advanced users with troubleshooting steps and answers to frequently
asked questions regarding complex functionalities within the Savvy platform.

FAQ 1: Automating Data Processing with the Savvy
API

Question: My lab generates hundreds of data plates daily. How can | use the Savvy API to
create an automated workflow that ingests, processes, and generates a quality control (QC)
report for each plate without manual intervention?

Answer: You can leverage the Savvy Python API to script a complete, end-to-end data
processing pipeline. This involves authenticating your script, listening for new data files in a
designated directory, and then sequentially calling Savvy's processing, analysis, and reporting
modules.

The key steps for automation are:
¢ Authentication: Securely connect to the Savvy API using your unique API key.

 File Listener: Use a script to monitor a network directory where your instruments deposit raw
data files (e.g., .csv, .xml).

o Data Ingestion: When a new file is detected, use the savvy.data.ingest() function to upload it
to a specific project and associate it with the correct experimental protocol.
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e Trigger Processing: Once ingested, call the savvy.analysis.run_pipeline() function,
specifying the 1D of your predefined processing pipeline (e.g., 'PIPELINE-HTS-
NORMALIZATION-V1").

o Conditional QC Check: The pipeline should include a QC step. The API will return a status
object. Your script can check this object for QC flags (e.g., qc_passed: false).

o Report Generation: If QC passes, your script can proceed to call
savvy.reporting.generate_summary(). If it fails, the script can be programmed to move the
data to a quarantine folder and notify a user via email.

Below is a diagram illustrating this automated workflow.
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Automated data processing workflow via the Savvy API.
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FAQ 2: Troubleshooting Dose-Response Curve
Fitting Errors

Question: | am analyzing a new compound series, but the standard 'log(inhibitor) vs. response’
model in Savvy is consistently failing to fit the dose-response curves, producing high R2 values
but nonsensical IC50s. What advanced settings can | use to fix this?

Answer: This issue often arises when the pharmacological behavior of a compound doesn't
match the assumptions of the standard four-parameter logistic (4PL) model. Savvy provides
advanced curve fitting options to handle such cases.

Troubleshooting Steps:

e Inspect Raw Data: First, visually inspect the raw data plots for outliers, high variance
between replicates, or incomplete curves (e.g., the response does not plateau).

o Change the Model: The standard 4PL model is symmetrical. If your data shows asymmetry,
try a five-parameter logistic (5PL) model which adds an asymmetry parameter.

o Constrain Parameters: If the curve fit is failing because of a poor top or bottom plateau, you
can manually constrain these parameters. For example, in an inhibition assay, you can
constrain the Bottom parameter to be greater than or equal to 0 and the Top parameter to be
less than or equal to 100.

» Review Weighting: By default, Savvy uses uniform weighting. If you observe that the
variance of your data points increases with the response level (heteroscedasticity), apply a
weighting method like 1/Y2 to give more weight to the data points with lower variance.

The table below shows a hypothetical comparison of fitting models for a problematic dataset.
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Use the following workflow to diagnose and resolve your curve fitting issues.
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Troubleshooting workflow for dose-response curve fitting.
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FAQ 3: Defining a Custom Multi-Stage Experimental
Protocol

Question: | need to run a kinetic assay where the measurement interval changes based on the
initial reaction rate. How can | build a single, conditional experimental protocol in Savvy to
handle this logic?

Answer: Savvy's protocol editor allows you to create dynamic protocols using conditional
branching. Instead of running multiple, separate protocols, you can define a single workflow
where subsequent steps are determined by the results of a previous stage.

Experimental Protocol: Conditional Kinetic Assay

This protocol measures the initial rate of a reaction and adjusts the monitoring duration
accordingly to capture the full reaction curve without wasting instrument time.

Methodology:

o Stage 1: Setup & Initial Read
o Dispense reagents and compound into a 96-well plate.
o Place the plate in a reader pre-heated to 37°C.

o Measurement 1: Read absorbance at 405nm every 15 seconds for an initial period of 5
minutes.

o Stage 2: Conditional Check (Decision Point)
o Savvy automatically calculates the initial rate (Vo) from the data collected in Stage 1.

o Logic: The protocol checks if Vo > THRESHOLD_ RATE. The THRESHOLD RATE is a
predefined variable in the protocol (e.g., 0.05 AU/min).

e Stage 3a: Fast Reaction Protocol (If Vo > Threshold)

o Measurement 2: Continue reading the plate every 30 seconds for an additional 30
minutes.
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» Stage 3b: Slow Reaction Protocol (If Vo <= Threshold)
o Measurement 2: Continue reading the plate every 5 minutes for an additional 120 minutes.
o Stage 4: Analysis

o Regardless of the path taken, Savvy combines the data from all stages and calculates the
final kinetic parameters for each well.

The diagram below visualizes the logic of this conditional protocol.
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Conditional experimental protocol for kinetic assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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